Cas no 1427014-45-6 (1-(2-Fluoro-ethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine)

• Product Name: 1-(2-Fluoro-ethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
• CAS No: 1427014-45-6
• MF: C₇H₁₂FN₃
• MW: 157.188684463501
• CID: 5912257
• PubChem ID: 80695345
• Update Time: 2025-06-11

1-(2-Fluoro-ethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 1427014-45-6
• SCHEMBL16943100
• EN300-783222
• CS-0282786
• 1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazol-4-amine
• 1-(2-Fluoro-ethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
• AKOS019262340
• 1H-Pyrazol-4-amine, 1-(2-fluoroethyl)-3,5-dimethyl-

• Inchi： 1S/C7H12FN3/c1-5-7(9)6(2)11(10-5)4-3-8/h3-4,9H2,1-2H3
• InChI Key： GLRGNJVCLJMAPK-UHFFFAOYSA-N
• SMILES： N1(CCF)C(C)=C(N)C(C)=N1

Computed Properties

• Exact Mass: 157.10152556g/mol
• Monoisotopic Mass: 157.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 272.6±40.0 °C(Predicted)
• pka: 4.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(2-Fluoro-ethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine

1-(2-Fluoro-ethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine: An Overview of Its Properties and Applications

1-(2-Fluoro-ethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine (CAS No. 1427014-45-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 1-(2-Fluoro-ethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine.

Chemical Structure and Properties

1-(2-Fluoro-ethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine is characterized by its distinctive pyrazole ring system, which is substituted with a 2-fluoroethyl group at the 1-position and methyl groups at the 3 and 5 positions. The presence of the fluoro substituent imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations. The amine functionality at the 4-position further enhances its reactivity and potential for forming diverse derivatives.

The molecular formula of 1-(2-Fluoro-ethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine is C₉H₁₃FN₃, with a molecular weight of approximately 180.21 g/mol. It is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound is stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

Synthesis Methods

The synthesis of 1-(2-Fluoro-ethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3,5-dimethylpyrazole with 2-fluoroethyl bromide in the presence of a base such as potassium carbonate or sodium hydride. The resulting 1-(2-fluoroethyl)-3,5-dimethylpyrazole can then be further functionalized by treating it with an appropriate amine source under suitable conditions.

An alternative approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method typically involves the reaction of 3,5-dimethylpyrazole with 2-fluoroethanol in the presence of a catalytic amount of acid or base. The resulting intermediate can then be converted to the desired amine using standard amine coupling reactions.

Biological Activities and Applications

1-(2-Fluoro-ethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound could have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 1-(2-fluoroethyl)-3,5-dimethylpyrazolylamine has also shown promise as an antifungal agent. Studies have demonstrated its efficacy against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. This makes it a potential candidate for developing new antifungal drugs to combat resistant strains.

The compound's structural flexibility also makes it an attractive scaffold for drug discovery efforts. Researchers have explored various modifications to the pyrazole ring system to enhance its pharmacological properties and reduce side effects. For example, substituting different functional groups at the 1-position or introducing additional substituents on the pyrazole ring can lead to compounds with improved potency and selectivity.

Potential Applications in Agrochemicals

Beyond pharmaceutical applications, 1-(2-fluoroethyl)-3,5-dimethylpyrazolylamine has also found use in agrochemical research. Its ability to inhibit specific enzymes involved in plant metabolism makes it a valuable lead compound for developing new herbicides and fungicides. Recent studies have shown that derivatives of this compound can effectively control various weeds and fungal pathogens without causing significant harm to crops.

The environmental impact of these agrochemicals is another important consideration. Research is ongoing to develop more environmentally friendly formulations that minimize leaching into groundwater and reduce toxicity to non-target organisms. The use of green chemistry principles in the synthesis and application of these compounds is crucial for ensuring their sustainability.

Conclusion

In conclusion, 1-(2-fluoroethyl)-3,5-dimethylpyrazolylamine (CAS No. 1427014-45-6) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and agrochemicals. Its unique chemical structure confers valuable biological activities such as anti-inflammatory and antifungal properties, making it an attractive target for drug discovery efforts. Ongoing research continues to explore new derivatives and formulations that enhance its efficacy while minimizing side effects and environmental impact.